Cas no 40341-23-9 (2-Aminothiophene-3-carbaldehyde)

40341-23-9 structure
Product Name:2-Aminothiophene-3-carbaldehyde
CAS No:40341-23-9
Molecular Formula:C5H5NOS
Molecular Weight:127.1643
CID:1092708
PubChem ID:10261099
2-Aminothiophene-3-carbaldehyde Properties
Names and Identifiers
-
- 2-Aminothiophene-3-carbaldehyde
- 2-Amino-3-formylthiophene
- 3-Thiophenecarboxaldehyde, 2-amino-
- 40341-23-9
- AKOS006339623
- SCHEMBL134580
- DB-260693
- 2-Amino-thiophene-3-carbaldehyde
- XDCLULRDALXFAX-UHFFFAOYSA-N
-
- InChIKey: XDCLULRDALXFAX-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H5NOS/c6-5-4(3-7)1-2-8-5/h1-3H,6H2
- SMILES: C1=CSC(=C1C=O)N
Computed Properties
- Exact Mass: 127.00918496g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 127.00918496g/mol
- Heavy Atom Count: 8
- Complexity: 96.4
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- Boiling Point: 294 ºC
- Flash Point: 131 ºC
- Density: 1.369
2-Aminothiophene-3-carbaldehyde Related Literature
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1. Front cover
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Laura G. Carrascosa,Abu A. I. Sina,Muhammad J. A. Shiddiky Analyst, 2016,141, 2356-2361
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Vashen Moodley,Suresh Maddila,Sreekantha B. Jonnalagadda,Werner E. van Zyl New J. Chem., 2017,41, 6455-6463
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Eric Assen B. Kantchev Chem. Commun., 2010,46, 2727-2729
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Burcu Özay,Cara M. Robertus,Jackson L. Negri,Stephanie E. McCalla Analyst, 2018,143, 1820-1828
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Andrew J. Humphrey,Aimee M. Galster,Michael H. Beale Nat. Prod. Rep., 2006,23, 592-614
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Manikandan Kadirvel,Nicholas J. W. Rattray,Ramkumar Rajendran,Waleed A. Zalloum,Abdul Gbaj,Constantinos Demonacos,Elena V. Bichenkova,Sally Freeman New J. Chem., 2011,35, 701-708
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